3-(2-methyl-5-phenyl-1H-pyrrol-1-yl)pyridine

• IUPAC Name: 3-(2-methyl-5-phenylpyrrol-1-yl)pyridine
• InChI: InChI=1S/C16H14N2/c1-13-9-10-16(14-6-3-2-4-7-14)18(13)15-8-5-11-17-12-15/h2-12H,1H3
• InChI Key: USZKLDXYIGFQBU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(N1C2=CN=CC=C2)C3=CC=CC=C3
• Molecular Formula: C16H14N2
• Molecular Weight: 234.29 g/mol

Description

3-(2-methyl-5-phenyl-1H-pyrrol-1-yl)pyridine, also known as MPP, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields such as medicine, pharmacology, and biochemistry. MPP is a heterocyclic compound that belongs to the pyridine and pyrrole families. It has a molecular formula of C17H15N2 and a molecular weight of 245.32 g/mol.

Mechanism of Action

The mechanism of action of 3-(2-methyl-5-phenyl-1H-pyrrol-1-yl)pyridine is not fully understood. However, it is believed to exert its biological effects by interacting with various cellular targets such as enzymes, receptors, and ion channels. 3-(2-methyl-5-phenyl-1H-pyrrol-1-yl)pyridine has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators. It has also been shown to modulate the activity of various receptors such as the nicotinic acetylcholine receptor and the N-methyl-D-aspartate (NMDA) receptor.
Biochemical and Physiological Effects:
3-(2-methyl-5-phenyl-1H-pyrrol-1-yl)pyridine has been shown to have various biochemical and physiological effects. It has been shown to inhibit the production of pro-inflammatory cytokines such as interleukin-1β (IL-1β) and tumor necrosis factor-α (TNF-α). 3-(2-methyl-5-phenyl-1H-pyrrol-1-yl)pyridine has also been shown to inhibit the proliferation of cancer cells and induce apoptosis. In addition, 3-(2-methyl-5-phenyl-1H-pyrrol-1-yl)pyridine has been shown to have neuroprotective effects by reducing oxidative stress and preventing neuronal cell death.

Advantages and Limitations for Lab Experiments

One advantage of using 3-(2-methyl-5-phenyl-1H-pyrrol-1-yl)pyridine in lab experiments is its ability to selectively target specific cellular targets. This allows researchers to study the effects of 3-(2-methyl-5-phenyl-1H-pyrrol-1-yl)pyridine on specific cellular processes and pathways. However, one limitation of using 3-(2-methyl-5-phenyl-1H-pyrrol-1-yl)pyridine is its potential toxicity and side effects. Careful consideration must be taken when using 3-(2-methyl-5-phenyl-1H-pyrrol-1-yl)pyridine in lab experiments to ensure that the concentration used is not toxic to cells.

Future Directions

There are several future directions for the study of 3-(2-methyl-5-phenyl-1H-pyrrol-1-yl)pyridine. One direction is to further investigate its potential use as a therapeutic agent for the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. Another direction is to study the effects of 3-(2-methyl-5-phenyl-1H-pyrrol-1-yl)pyridine on other cellular targets and pathways. Additionally, more research is needed to determine the optimal concentration and dosing regimen for 3-(2-methyl-5-phenyl-1H-pyrrol-1-yl)pyridine to minimize potential toxicity and side effects.

Synthesis Methods

3-(2-methyl-5-phenyl-1H-pyrrol-1-yl)pyridine can be synthesized using various methods, including the Hantzsch reaction and the Pictet-Spengler reaction. The Hantzsch reaction involves the condensation of acetoacetate, aldehyde, and ammonium acetate in the presence of a catalyst such as ammonium sulfate. The Pictet-Spengler reaction involves the condensation of an aldehyde or ketone with an amino acid or amine in the presence of an acid catalyst.

Scientific Research Applications

3-(2-methyl-5-phenyl-1H-pyrrol-1-yl)pyridine has been extensively studied for its potential applications in various fields. In medicine, 3-(2-methyl-5-phenyl-1H-pyrrol-1-yl)pyridine has been shown to possess anti-inflammatory, anti-tumor, and anti-viral properties. It has also been studied for its potential use as a therapeutic agent for the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders.